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Proper Disposal of Conicol (Chloramphenicol): A
Safety and Operational Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Conicol

Cat. No.: B1194416

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Conicol, a brand name for the antibiotic Chloramphenicol. Adherence to these procedures is
critical to ensure laboratory safety, environmental protection, and regulatory compliance. This
guide offers step-by-step instructions to directly address operational questions regarding the

handling and disposal of this compound.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of Chloramphenicol is
fundamental to safe handling and disposal.
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Property Value

Molecular Formula C11H12CI2N205[1]

CAS Number 56-75-7[1][2]

Melting Point 149 - 153 °C (300 - 307 °F)[3]
Water Solubility Soluble[4]

Partition Coefficient (log Pow) 1.14[3]

Appearance Yellowish powder[3]

Odor Odorless|[3]

Hazard Identification and Safety Precautions

Chloramphenicol is classified as a hazardous substance with the following risk and safety
advisories:

e Hazard Statements:
o H318: Causes serious eye damage.[2][3][5]
o H351: Suspected of causing cancer.[2][3][5]
o H361: Suspected of damaging fertility or the unborn child.[3][5]

e Precautionary Statements:

[¢]

P201: Obtain special instructions before use.[3][5]

P202: Do not handle until all safety precautions have been read and understood.[2][3][5]

[¢]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

[5]

o

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

o

contact lenses, if present and easy to do. Continue rinsing.[2][3][5]
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o P308+P313: IF exposed or concerned: Get medical advice/attention.[2][3][5]

o P501: Dispose of contents/container to an approved waste disposal plant.[3]

Experimental Protocols

While specific experimental protocols for the disposal of Conicol are not detailed in the
provided search results, the safety data sheets outline general procedures for handling
hazardous chemical waste. The disposal procedure outlined below is a synthesis of these
general guidelines, adapted for the specific hazards associated with Chloramphenicol.

Conicol Disposal Workflow

The following diagram illustrates the step-by-step process for the safe disposal of Conicol
waste.

Caption: Workflow for the safe disposal of Conicol waste.
Step-by-Step Disposal Procedures
1. Preparation and Personal Protective Equipment (PPE)

« |dentify Waste: Clearly identify all materials contaminated with Conicol, including unused
product, solutions, contaminated labware (e.g., pipette tips, vials), and personal protective

equipment.

o Wear Appropriate PPE: Before handling any Conicol waste, ensure you are wearing the
proper personal protective equipment to minimize exposure. This includes:

o Eye Protection: Safety glasses with side shields or chemical splash goggles are

mandatory.[6]

o Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[3][7] Inspect gloves
for any signs of damage before use.

o Body Protection: A long-sleeved lab coat should be worn.[6][7]

2. Waste Segregation and Collection
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» Use Designated Containers: All Conicol waste must be collected in a designated, properly
labeled hazardous waste container.[7][8] The container should be compatible with the
chemical and have a secure lid.

e Segregate Waste Streams: Do not mix Conicol waste with other waste streams.

o Solid Waste: Place unused powder, contaminated wipes, gloves, and other solid materials
directly into the hazardous waste container.

o Liquid Waste: Collect solutions containing Conicol in a sealed, leak-proof container clearly
labeled as hazardous waste. Do not pour any liquid containing Conicol down the drain.[8]

o Sharps: Any sharps (needles, scalpels) contaminated with Conicol must be disposed of in
a designated sharps container.

3. Labeling and Storage

e Labeling: The hazardous waste container must be clearly labeled with the words "Hazardous
Waste," the chemical name "Chloramphenicol,” and the date the waste was first added to the
container.

» Storage: Store the sealed waste container in a designated, secure area away from general
laboratory traffic. The storage area should be well-ventilated.[7]

4. Final Disposal

» Contact Environmental Health & Safety (EHS): Follow your institution's specific procedures
for hazardous waste disposal. This typically involves contacting the Environmental Health &
Safety (EHS) office or equivalent department.[7]

» Arrange for Pickup: Schedule a pickup for the hazardous waste with your institution's
approved waste disposal vendor. Do not attempt to transport or dispose of the waste
yourself.

Decontamination:
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» Following the collection of waste, decontaminate all surfaces and equipment that may have
come into contact with Conicol using soap and water.[7] All materials used for
decontamination (e.g., wipes, paper towels) must also be disposed of as hazardous waste.

By adhering to these procedures, you can ensure the safe and compliant disposal of Conicol
waste, protecting yourself, your colleagues, and the environment. Always consult your
institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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